Cas no 1804-28-0 (1-(4-methylphenyl)methylcyclopropane-1-carboxylic Acid)

1-(4-methylphenyl)methylcyclopropane-1-carboxylic Acid structure
1804-28-0 structure
Product name:1-(4-methylphenyl)methylcyclopropane-1-carboxylic Acid
CAS No:1804-28-0
MF:C12H14O2
MW:190.238363742828
CID:224798
PubChem ID:74541

1-(4-methylphenyl)methylcyclopropane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylicacid, 1-[(4-methylphenyl)methyl]-
    • 1-(p-Methylbenzyl)cyclopropanecarboxylic acid
    • 1-(4-methylbenzyl)cyclopropanecarboxylic acid
    • 1-[(4-methylphenyl)methyl]cyclopropane-1-carboxylic acid
    • 1804-28-0
    • SCHEMBL12027333
    • 1-(4-methylbenzyl)cyclopropane-1-carboxylic acid
    • DTXSID00170959
    • NS00025936
    • AKOS014312077
    • EINECS 217-294-3
    • 1-(4-methylphenyl)methylcyclopropane-1-carboxylic Acid
    • Inchi: InChI=1S/C12H14O2/c1-9-2-4-10(5-3-9)8-12(6-7-12)11(13)14/h2-5H,6-8H2,1H3,(H,13,14)
    • InChI Key: HJWBQCOOUNIZPR-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(CC2(CC2)C(=O)O)C=C1

Computed Properties

  • Exact Mass: 190.09942
  • Monoisotopic Mass: 190.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 330.0±11.0 °C at 760 mmHg
  • Flash Point: 153.8±13.9 °C
  • PSA: 37.3
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(4-methylphenyl)methylcyclopropane-1-carboxylic Acid Security Information

1-(4-methylphenyl)methylcyclopropane-1-carboxylic Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
M357133-10mg
1-[(4-methylphenyl)methyl]cyclopropane-1-carboxylic Acid
1804-28-0
10mg
$ 50.00 2022-06-03
TRC
M357133-50mg
1-[(4-methylphenyl)methyl]cyclopropane-1-carboxylic Acid
1804-28-0
50mg
$ 135.00 2022-06-03
TRC
M357133-100mg
1-[(4-methylphenyl)methyl]cyclopropane-1-carboxylic Acid
1804-28-0
100mg
$ 210.00 2022-06-03

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